- 2-Hydroxy-1,2,2-triphenylethyl acetate, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2
Cas no 77981-87-4 ((3R)-3-hydroxy-4-methylpentanoic acid)
77981-87-4 structure
Product Name:(3R)-3-hydroxy-4-methylpentanoic acid
CAS No:77981-87-4
MF:C6H12O3
MW:132.157682418823
CID:1789996
PubChem ID:10396884
Update Time:2025-04-21
(3R)-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 3-hydroxy-4-methyl-, (R)-
- (3R)-3-hydroxy-4-methylpentanoic acid
- (3R)-3-Hydroxy-4-methylpentanoicacid
- 77981-87-4
- AKOS006377431
- SCHEMBL1495363
- DTXSID80439157
- (R)-3-hydroxy-4-methylpentanoic acid
- EN300-151751
- BOAHYOWLXYZJSN-RXMQYKEDSA-N
-
- Inchi: 1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m1/s1
- InChI Key: BOAHYOWLXYZJSN-RXMQYKEDSA-N
- SMILES: O[C@H](CC(=O)O)C(C)C
Computed Properties
- Exact Mass: 132.07866
- Monoisotopic Mass: 132.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
(3R)-3-hydroxy-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-151751-0.05g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 0.05g |
$524.0 | 2023-05-24 | |
| Enamine | EN300-151751-0.1g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 0.1g |
$684.0 | 2023-05-24 | |
| Enamine | EN300-151751-0.25g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 0.25g |
$977.0 | 2023-05-24 | |
| Enamine | EN300-151751-0.5g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 0.5g |
$1539.0 | 2023-05-24 | |
| Enamine | EN300-151751-1.0g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 1g |
$1971.0 | 2023-05-24 | |
| Enamine | EN300-151751-2.5g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 2.5g |
$3865.0 | 2023-05-24 | |
| Enamine | EN300-151751-5.0g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 5g |
$5719.0 | 2023-05-24 | |
| Enamine | EN300-151751-10.0g |
(3R)-3-hydroxy-4-methylpentanoic acid |
77981-87-4 | 95% | 10g |
$8480.0 | 2023-05-24 | |
| Aaron | AR005EGB-50mg |
Pentanoic acid, 3-hydroxy-4-methyl-, (R)- |
77981-87-4 | 95% | 50mg |
$746.00 | 2025-02-14 | |
| Aaron | AR005EGB-100mg |
Pentanoic acid, 3-hydroxy-4-methyl-, (R)- |
77981-87-4 | 95% | 100mg |
$966.00 | 2025-02-14 |
(3R)-3-hydroxy-4-methylpentanoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; reflux
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Potassium hydroxide Solvents: Methanol ; reflux
Reference
- 2-Hydroxy-1,2,2-triphenylethyl Acetate, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,
(3R)-3-hydroxy-4-methylpentanoic acid Preparation Products
(3R)-3-hydroxy-4-methylpentanoic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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